Cas no 1806960-72-4 (4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806960-72-4
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4868771
• Update Time: 2025-06-13

4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-3-1-4(8(11)12)14-5(2-13)6(3)7(10)15/h1,8H
• InChI Key： RDKZHJADEBFMHF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(C#N)=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride

Professional Introduction to 4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1806960-72-4)

4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride, with the CAS number 1806960-72-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chloro group, a cyano group, and a difluoromethyl substituent, make it a versatile building block for further chemical modifications.

The< strong>chloro group in the molecule enhances its reactivity, allowing for nucleophilic substitution reactions that are essential in drug development. This property is particularly useful in constructing complex molecular frameworks that mimic natural bioactive compounds. Additionally, the< strong>cyano group contributes to the electron-withdrawing effect, which can influence the electronic properties of adjacent functional groups and affect the overall reactivity of the molecule.

The< strong>difluoromethyl substituent is another key feature of this compound, as it is known to improve metabolic stability and binding affinity in drug candidates. This moiety has been widely studied for its ability to enhance the pharmacokinetic properties of molecules, making it a valuable component in the design of next-generation therapeutics. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved efficacy and reduced side effects compared to their non-modified counterparts.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride has emerged as a key intermediate in the synthesis of potential drug candidates targeting these conditions. For instance, researchers have utilized this compound to develop small-molecule inhibitors that modulate neurotransmitter receptors and signaling pathways involved in neurodegeneration. These studies have shown promising results in preclinical models, highlighting the compound's potential as a therapeutic agent.

The agrochemical industry has also benefited from the versatility of< strong>4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride. Its structural features make it an excellent precursor for synthesizing herbicides and pesticides that are effective against a broad spectrum of pests while maintaining environmental safety. By incorporating fluorine atoms into agrochemicals, scientists have been able to develop compounds with enhanced stability and prolonged activity in field conditions. This has led to increased crop yields and reduced reliance on multiple applications of pesticides.

The synthesis of< strong>4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the functionalization of a pyridine core, followed by the introduction of chloro, cyano, and difluoromethyl groups at specific positions. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve high yields and purity levels. The final product is then characterized using spectroscopic methods such as NMR spectroscopy and mass spectrometry to confirm its structural integrity.

The< strong>CAS number 1806960-72-4 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized classification system is essential for regulatory compliance and facilitates efficient communication among scientists worldwide. Researchers rely on CAS numbers to access detailed information about chemical substances, including their properties, safety data, and potential applications.

In conclusion, 4-Chloro-2-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride is a multifunctional chemical intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable its use in synthesizing biologically active molecules targeting various diseases, while also contributing to advancements in sustainable agriculture practices. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.